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Compound of Interest

Compound Name: Ethyl 2,2,2-triethoxyacetate

Cat. No.: B039538 Get Quote

Introduction

Ethyl 2,2,2-triethoxyacetate is a valuable and versatile reagent in organic synthesis, finding

applications in the construction of key intermediates for the pharmaceutical and agrochemical

industries.[1] Its unique structural features, possessing both an ester and an orthoester

functional group, allow it to participate in a variety of chemical transformations. This document

provides detailed application notes and protocols for the use of ethyl 2,2,2-triethoxyacetate
as a reagent in the synthesis of β-keto esters via Claisen condensation and in the formation of

4-hydroxycoumarins, important heterocyclic scaffolds.

Physicochemical Properties and Safety Information
Property Value Reference

CAS Number 57267-03-5 [2]

Molecular Formula C10H20O5 [2]

Molecular Weight 220.26 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 90-92 °C at 8 Torr [1]

Purity Typically ≥95% [4][5]

Storage
Sealed in a dry place at room

temperature.
[4][5]
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Safety Hazards:

Hazard Statement Description

H227 Combustible liquid

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Note: Always consult the Safety Data Sheet (SDS) before handling this reagent and perform a

thorough risk assessment.

Application 1: Synthesis of β-Keto Esters via
Claisen Condensation
Ethyl 2,2,2-triethoxyacetate serves as an effective C2 synthon in Claisen condensation

reactions with ketones to furnish β-keto esters, which are pivotal intermediates in the synthesis

of more complex molecules.[1] The reaction proceeds through the formation of an enolate from

the ketone, which then undergoes nucleophilic attack on the carbonyl carbon of ethyl 2,2,2-
triethoxyacetate.

Reaction Workflow
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Reactants & Base

Reaction Steps Products & Workup

Ketone

Enolate Formation

Ethyl 2,2,2-triethoxyacetate

Nucleophilic AttackStrong Base (e.g., NaH) Elimination of Ethoxide β-Keto Ester Aqueous Workup

o-Hydroxyacetophenone + Ethyl 2,2,2-triethoxyacetate Acylation of Phenolic -OH
Base

Intramolecular Claisen Condensation Cyclization & Elimination 4-Hydroxycoumarin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b039538#ethyl-2-2-2-triethoxyacetate-as-a-reagent-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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